(1S,3R)-3-(Aminomethyl)-2,2-dimethylcyclobutan-1-ol;hydrochloride

• IUPAC Name: (1S,3R)-3-(aminomethyl)-2,2-dimethylcyclobutan-1-ol;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c1-7(2)5(4-8)3-6(7)9;/h5-6,9H,3-4,8H2,1-2H3;1H/t5-,6-;/m0./s1
• InChI Key: QLAOMRSGVDEODW-GEMLJDPKSA-N
• Canonical SMILES: CC1(C(CC1O)CN)C.Cl
• Isomeric SMILES: CC1([C@@H](C[C@@H]1O)CN)C.Cl
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol
• CAS No.: 2209078-59-9

Description

(1S,3R)-3-(Aminomethyl)-2,2-dimethylcyclobutan-1-ol;hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO and its molecular weight is 165.66. The purity is usually 95%.
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Scientific Research Applications

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Bioorganometallic Chemistry

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Environmental Monitoring of Organic Pollutants

The monitoring of organic pollutants, including pharmaceuticals and personal care products, in aquatic environments is crucial for understanding the environmental impact of chemical compounds. Studies focus on the occurrence, fate, and toxicity of contaminants, guiding the development of safer compounds and informing regulatory frameworks (Sousa et al., 2018).